Cas no 20780-77-2 (6-Iodo-1H-indole-2,3-dione)
6-Iodo-1H-indole-2,3-dione structure
Product Name:6-Iodo-1H-indole-2,3-dione
CAS No:20780-77-2
MF:C8H4INO2
MW:273.027334213257
MDL:MFCD01925283
CID:875766
PubChem ID:14387274
Update Time:2025-04-19
6-Iodo-1H-indole-2,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 6-Iodoindoline-2,3-dione
- 6-Iodo-1H-indole-2,3-dione
- 6-Iodo-2,3-dihydro-1H-indole-2,3-dione
- 6-Iodoisatin
- BUTTPARK 148\07-02
- 1H-Indole-2,3-dione,6-iodo
- 6-Iodo-1H-indol-2,3-dione
- 6-iodo-indoline-2,3-dione
- 6-iodoroisatin
- 6-Jod-indolin-2,3-dion
- 1H-Indole-2,3-dione, 6-iodo-
- 6-Iodo-2,3-indolinedione
- 6-iodo-1H-indole-2,3dione
- PHKAOEGXBSERHX-UHFFFAOYSA-N
- 0637AB
- MB02172
- AK119566
- SY059763
- AM807771
- AB0048136
- 20780-77-2
- EN300-115396
- BUTTPARK 148 7-02
- AKOS015853854
- MFCD01925283
- CS-0037862
- SCHEMBL3467211
- F15610
- DTXSID30559672
- Z1269200560
- DB-022210
- AE-646/12709021
- 6P-727
-
- MDL: MFCD01925283
- Inchi: 1S/C8H4INO2/c9-4-1-2-5-6(3-4)10-8(12)7(5)11/h1-3H,(H,10,11,12)
- InChI Key: PHKAOEGXBSERHX-UHFFFAOYSA-N
- SMILES: IC1C=CC2C(C(NC=2C=1)=O)=O
Computed Properties
- Exact Mass: 272.92900
- Monoisotopic Mass: 272.92868g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 46.2
Experimental Properties
- Density: 2.106±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 195 ºC
- Solubility: Very slightly soluble (0.6 g/l) (25 º C),
- PSA: 46.17000
- LogP: 1.56400
6-Iodo-1H-indole-2,3-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A199012396-5g |
6-Iodo-1H-indole-2,3-dione |
20780-77-2 | 95% | 5g |
$1452.97 | 2023-09-02 | |
| Alichem | A199012396-10g |
6-Iodo-1H-indole-2,3-dione |
20780-77-2 | 95% | 10g |
$2180.00 | 2023-09-02 | |
| Alichem | A199012396-25g |
6-Iodo-1H-indole-2,3-dione |
20780-77-2 | 95% | 25g |
$3432.99 | 2023-09-02 | |
| Matrix Scientific | 076639-500mg |
6-Iodo-2,3-dihydro-1H-indole-2,3-dione, >95% |
20780-77-2 | >95% | 500mg |
$390.00 | 2023-09-09 | |
| Matrix Scientific | 076639-1g |
6-Iodo-2,3-dihydro-1H-indole-2,3-dione, >95% |
20780-77-2 | >95% | 1g |
$487.00 | 2023-09-09 | |
| Matrix Scientific | 076639-5g |
6-Iodo-2,3-dihydro-1H-indole-2,3-dione, >95% |
20780-77-2 | >95% | 5g |
$1790.00 | 2023-09-09 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | I899034-1g |
6-Iodoindoline-2,3-dione |
20780-77-2 | ≥95% | 1g |
1,525.50 | 2021-05-17 | |
| Chemenu | CM148548-5g |
6-Iodo-2,3-dihydro-1H-indole-2,3-dione |
20780-77-2 | 95% | 5g |
$777 | 2021-08-05 | |
| TRC | I707378-25mg |
6-Iodo-1H-indole-2,3-dione |
20780-77-2 | 25mg |
$ 50.00 | 2022-06-04 | ||
| TRC | I707378-50mg |
6-Iodo-1H-indole-2,3-dione |
20780-77-2 | 50mg |
$ 65.00 | 2022-06-04 |
6-Iodo-1H-indole-2,3-dione Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:20780-77-2)6-Iodo-1H-indole-2,3-dione
Order Number:A849185
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:23
Price ($):482.0
Email:sales@amadischem.com
6-Iodo-1H-indole-2,3-dione Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:20780-77-2)6-Iodo-1H-indole-2,3-dione
Purity:99%
Quantity:5g
Price ($):482.0